Cas no 1261783-57-6 (6-Fluoro-3-methoxypyridine-2-sulfonyl chloride)

• Product Name: 6-Fluoro-3-methoxypyridine-2-sulfonyl chloride
• CAS No: 1261783-57-6
• MF: C₆H₅ClFNO₃S
• MW: 225.625202894211
• CID: 4799572
• Update Time: 2025-06-12

6-Fluoro-3-methoxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-methoxypyridine-2-sulfonyl chloride
• 6-Fluoro-3-methoxypyridine-2-sulfonyl chloride

• Inchi： 1S/C6H5ClFNO3S/c1-12-4-2-3-5(8)9-6(4)13(7,10)11/h2-3H,1H3
• InChI Key： PQBYXUFXGMVBAF-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(N=1)F)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.6
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-Fluoro-3-methoxypyridine-2-sulfonyl chloride

Introduction to 6-Fluoro-3-methoxypyridine-2-sulfonyl chloride (CAS No. 1261783-57-6)

6-Fluoro-3-methoxypyridine-2-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1261783-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as key intermediates in the synthesis of various biologically active molecules. The presence of both a fluoro substituent and a methoxy group on the pyridine ring imparts unique electronic and steric properties, making it a valuable building block for medicinal chemists.

The fluoro group, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, plays a crucial role in the design of modern drugs. In contrast, the methoxy group can serve as a protective group or influence the electronic distribution of the molecule. The combination of these two substituents in 6-Fluoro-3-methoxypyridine-2-sulfonyl chloride enhances its reactivity and makes it particularly useful in the synthesis of complex heterocyclic compounds.

Sulfonyl chlorides are well-documented reagents in organic synthesis, primarily due to their ability to react with nucleophiles to form sulfonamides. This transformation is fundamental in drug development, as sulfonamides are prevalent motifs in many therapeutic agents. The sulfonyl chloride moiety in 6-Fluoro-3-methoxypyridine-2-sulfonyl chloride is particularly advantageous because it allows for facile introduction of this pharmacophore into target molecules.

Recent advancements in synthetic methodologies have highlighted the importance of fluorinated pyridines in medicinal chemistry. For instance, studies have demonstrated that fluorinated pyridines can improve the bioavailability and pharmacokinetic profiles of drug candidates. The introduction of fluorine at specific positions can also enhance binding interactions with biological targets, leading to increased efficacy and reduced side effects. The structural features of 6-Fluoro-3-methoxypyridine-2-sulfonyl chloride make it an attractive candidate for further exploration in this context.

The compound's utility extends beyond pharmaceutical applications. In agrochemical research, sulfonyl chlorides are frequently employed as intermediates in the synthesis of herbicides and pesticides. The unique properties of 6-Fluoro-3-methoxypyridine-2-sulfonyl chloride, such as its stability under various reaction conditions and its compatibility with multiple synthetic pathways, make it a versatile tool for developing novel agrochemicals.

In terms of industrial applications, 6-Fluoro-3-methoxypyridine-2-sulfonyl chloride is valued for its role in producing high-value fine chemicals. Its reactivity allows for the efficient synthesis of complex molecules that are otherwise difficult to obtain through conventional methods. This has led to increased interest from chemical manufacturers who seek innovative solutions for their synthesis needs.

From an academic perspective, 6-Fluoro-3-methoxypyridine-2-sulfonyl chloride serves as a model compound for studying the effects of fluorination and methoxylation on molecular properties. Researchers are investigating how these substituents influence reaction mechanisms, electronic distributions, and overall chemical behavior. Such studies contribute to a deeper understanding of structure-property relationships, which is essential for designing more effective synthetic strategies.

The growing body of literature on fluorinated pyridines underscores their importance in modern chemistry. For example, recent publications have described novel catalytic systems that facilitate the introduction of fluorine into pyridine derivatives with high selectivity and yield. These advancements highlight the potential of compounds like 6-Fluoro-3-methoxypyridine-2-sulfonyl chloride as key starting materials for future research.

In conclusion, 6-Fluoro-3-methoxypyridine-2-sulfonyl chloride (CAS No. 1261783-57-6) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions in their respective fields. As synthetic methodologies continue to evolve, the utility of this compound is expected to expand further, solidifying its position as a cornerstone of modern chemical research.